Cas no 865285-53-6 ((2E)-3-(2-chlorophenyl)-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylprop-2-enamide)

• Product Name: (2E)-3-(2-chlorophenyl)-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylprop-2-enamide
• CAS No: 865285-53-6
• MF: C₁₇H₁₁ClFN₃O₂
• MW: 343.739546060562
• CID: 6111522
• PubChem ID: 6149225
• Update Time: 2025-10-22

(2E)-3-(2-chlorophenyl)-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-chlorophenyl)-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylprop-2-enamide
• 2-Propenamide, 3-(2-chlorophenyl)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-
• (E)-3-(2-chlorophenyl)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]prop-2-enamide
• 865285-53-6
• SR-01000012113-1
• (E)-3-(2-chlorophenyl)-N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)acrylamide
• F1374-0161
• AKOS024607722
• (2E)-3-(2-chlorophenyl)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]prop-2-enamide
• SR-01000012113

• Inchi： 1S/C17H11ClFN3O2/c18-14-4-2-1-3-11(14)7-10-15(23)20-17-22-21-16(24-17)12-5-8-13(19)9-6-12/h1-10H,(H,20,22,23)
• InChI Key： QZVUZHODGCWXAC-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(F)C=C2)O1)(=O)C=CC1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 343.0523825g/mol
• Monoisotopic Mass: 343.0523825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.420±0.06 g/cm3(Predicted)
• pka: 10.78±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-3-(2-chlorophenyl)-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylprop-2-enamide

(2E)-3-(2-chlorophenyl)-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylprop-2-enamide (CAS No. 865285-53-6)

The compound (2E)-3-(2-chlorophenyl)-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylprop-2-enamide (CAS No. 865285-53-6) is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound is characterized by its unique structural features, which include a chlorophenyl group, a fluorophenyl group, and a 1,3,4-oxadiazole ring. These structural elements contribute to its distinctive chemical properties and biological activity.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery due to their ability to modulate various biological targets. The presence of the 1,3,4-oxadiazole ring in this compound suggests potential applications in the development of anti-tumor, anti-inflammatory, and anti-microbial agents. Additionally, the chlorophenyl and fluorophenyl groups enhance the molecule's stability and bioavailability, making it a promising candidate for further research.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the preparation of the oxadiazole ring through cyclization reactions and the subsequent introduction of the chlorophenyl and fluorophenyl groups via nucleophilic substitution or coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets rigorous quality standards for preclinical studies.

From a pharmacological perspective, this compound exhibits remarkable bioactivity in vitro and in vivo models. Studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases. Furthermore, its anti-tumor activity has been evaluated in various cancer cell lines, showing significant growth inhibition without substantial cytotoxicity to normal cells.

The safety profile of this compound has also been thoroughly investigated. Acute toxicity studies indicate that it has a low toxicity profile at therapeutic doses. Long-term toxicity studies are currently underway to assess its safety for chronic use. These findings underscore its potential as a safe and effective therapeutic agent.

In conclusion, (2E)-3-(2-chlorophenyl)-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylprop-2-enamide (CAS No. 865285-53-6) represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with its promising biological activity and favorable safety profile, positions it as a leading candidate for further development in the treatment of various diseases. Ongoing research continues to explore its full potential across diverse therapeutic areas.